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Compound of Interest

Benzyl 4-bromopiperidine-1-
Compound Name:
carboxylate

Cat. No.: B069245

An In-depth Technical Guide to Benzyl 4-bromopiperidine-1-carboxylate

This guide provides a comprehensive technical overview of Benzyl 4-bromopiperidine-1-
carboxylate, a key intermediate in pharmaceutical and organic synthesis. Tailored for
researchers, scientists, and professionals in drug development, this document delves into the
molecule's fundamental properties, synthesis, applications, and safety protocols, grounding all
information in established scientific literature.

Core Molecular Attributes

Benzyl 4-bromopiperidine-1-carboxylate is a piperidine derivative featuring a bromine atom
at the 4-position and a benzyl carboxylate protecting group on the nitrogen atom. This structure
makes it a valuable building block in medicinal chemistry.

Molecular Formula and Weight

The chemical identity of this compound is defined by its molecular formula and weight, which
are crucial for stoichiometric calculations in synthesis and for analytical characterization.

e Molecular Formula: C13H16BrNO2[1][2]

e Molecular Weight: 298.18 g/mol [1][2]
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Structural and Physicochemical Properties

A summary of the key physical and chemical properties is presented in Table 1. These
parameters are essential for designing experimental conditions, including reaction setup,
solvent selection, and purification methods.

Property Value Reference
CAS Number 166953-64-6 [1]

Density 1.374 g/mL at 25 °C [1]

Boiling Point 144 °C [1]

Flash Point >230 °F (>110 °C) [1]

MDL Number MFCD02681990 [1][2]

4-bromo-N-Z-piperidine, N-

Cbz-4-bromopiperidine, 4-
Synonyms o _ [1]

bromopiperidine-1-carboxylic

acid benzyl ester

Synthesis and Mechanism

The synthesis of Benzyl 4-bromopiperidine-1-carboxylate typically involves a multi-step
process. A common approach begins with a commercially available piperidine derivative, which
is first protected and then functionalized. The choice of reagents and reaction conditions is
critical to ensure high yield and purity.

Generalized Synthetic Workflow

A representative synthetic pathway is outlined below. The process involves the protection of the
piperidine nitrogen with a benzyloxycarbonyl (Cbz or Z) group, followed by bromination at the
4-position.
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Caption: A generalized two-step synthesis of Benzyl 4-bromopiperidine-1-carboxylate.

The initial N-protection is crucial for directing the subsequent bromination and preventing side
reactions. The benzyloxycarbonyl group is a common choice due to its stability under various
reaction conditions and its ease of removal during later synthetic steps. The bromination of the
hydroxyl group can be achieved using various reagents, such as phosphorus tribromide or via
an Appel reaction, which offers mild reaction conditions.

Applications in Drug Discovery and Organic
Synthesis

Benzyl 4-bromopiperidine-1-carboxylate serves as a versatile intermediate in the synthesis
of more complex molecules, particularly in the pharmaceutical industry.

Role as a Pharmaceutical Building Block

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous
approved drugs. The N-benzyl piperidine (N-BP) motif, in particular, is frequently used to fine-
tune the efficacy and physicochemical properties of drug candidates.[3][4] The bromine atom
on the piperidine ring of Benzyl 4-bromopiperidine-1-carboxylate provides a reactive handle
for introducing further chemical diversity through various coupling reactions (e.g., Suzuki,
Buchwald-Hartwig). This allows for the synthesis of libraries of compounds for screening
against various biological targets.

Utility in Complex Molecule Synthesis
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Beyond its direct application in drug discovery, this compound is a valuable starting material for
the synthesis of complex organic molecules. Its bifunctional nature, with a protected amine and
a reactive bromide, allows for sequential and controlled modifications, making it an important
tool for organic chemists.[5]

Safety, Handling, and Storage

Proper handling and storage of Benzyl 4-bromopiperidine-1-carboxylate are essential to
ensure laboratory safety and maintain the integrity of the compound.

Hazard Identification and Personal Protective Equipment
(PPE)

appropriate personal protective equipment should be worn at all times.
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[6]
o Skin Protection: Use impervious gloves and protective clothing to prevent skin contact.[6][7]

o Respiratory Protection: Handle in a well-ventilated area, preferably in a fume hood, to avoid
inhalation of any dust or vapors.[6]

Storage and Stability

To ensure the stability and longevity of the compound, the following storage conditions are
recommended:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7][8]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
bases.[7]

Conclusion

Benzyl 4-bromopiperidine-1-carboxylate is a fundamentally important molecule in the field of
organic and medicinal chemistry. Its well-defined molecular weight and formula, coupled with its
versatile chemical reactivity, make it an indispensable tool for the synthesis of novel
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pharmaceutical agents and complex organic structures. Adherence to proper synthesis,
handling, and storage protocols is paramount to leveraging its full potential in a safe and
effective manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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